![molecular formula C7H6FNO2S B1280812 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide CAS No. 845644-47-5](/img/structure/B1280812.png)
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide
Overview
Description
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is a chemical compound . It is a pharmaceutical compound with promise as a potential drug candidate in various fields.
Molecular Structure Analysis
The InChI code for 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide is1S/C7H6FNO2S/c8-6-1-2-7-5 (3-6)4-9-12 (7,10)11/h1-3,9H,4H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Application 1: α-Glucosidase Inhibitors
- Scientific Field : Organic Chemistry, Biotechnology .
- Summary of the Application : α-Glucosidase inhibitors are known to prevent the digestion of carbohydrates and reduce the impact of carbohydrates on blood glucose . A series of 5-fluoro-2-oxindole derivatives were synthesized to develop novel α-glucosidase inhibitors .
- Methods of Application : The compounds were synthesized and their α-glucosidase inhibitory activities were investigated . The inhibitory activity was measured using IC50 values .
- Results or Outcomes : Most synthesized compounds presented potential inhibition on α-glucosidase . Compounds 3d, 3f, and 3i exhibited much better inhibitory activity with IC50 values of 49.89 ± 1.16 μM, 35.83 ± 0.98 μM, and 56.87 ± 0.42 μM, respectively .
Application 2: Various Pharmacological Activities
- Scientific Field : Medicinal Chemistry .
- Summary of the Application : The 1,2,4-benzothiadiazine-1,1-dioxide ring, which is similar to the 2,3-dihydrobenzo[d]isothiazole 1,1-dioxide, has various pharmacological activities .
- Methods of Application : Different functional groups are attached to the ring to create active compounds . The functional groups include halo, alkyl, aryl, alkylamino, benzyl, keto, etc .
- Results or Outcomes : The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators .
properties
IUPAC Name |
5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2S/c8-6-1-2-7-5(3-6)4-9-12(7,10)11/h1-3,9H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGYJNSPJVSELQO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)F)S(=O)(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60478125 |
Source
|
| Record name | 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60478125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide | |
CAS RN |
845644-47-5 |
Source
|
| Record name | 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60478125 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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